A pH dependent transport and back transport of americium(iii) through the cellulose triacetate composite polymer membrane of cyanex-301 and TBP: role of H-bonding interactions

Physical Chemistry Chemical Physics Pub Date: 2008-09-11 DOI: 10.1039/B805294H

Abstract

Transport of Am(III) was studied through the composite polymer membrane of Cyanex-301 [bis(2,4,4-trimethylpentyl)dithiophosphinic acid] and tri-n-butylphosphate (TBP). Depending on the pH of the strip solution containing alpha-hydroxyisobutyric acid (AHIBA), the transport behaviour of Am(III) was changed significantly. After ∼70% of the Am(III) transported to the strip side, interestingly, back transport of Am(III) was observed at a pH of 3.5. The back transport phenomenon was not so significant at pH 1 and 5.7. The back transport of Am(III) was attributed to the transport of AHIBA from strip to the feed side due to its interaction with TBP in the membrane and the attainment of Donnan equilibrium because of the presence of Na+ in the feed as the driving ion. The experimental observations were rationalized using the hydrogen bonding interaction energies obtained through ab initio molecular orbital and DFT calculations.

Graphical abstract: A pH dependent transport and back transport of americium(iii) through the cellulose triacetate composite polymer membrane of cyanex-301 and TBP: role of H-bonding interactions
A pH dependent transport and back transport of americium(iii) through the cellulose triacetate composite polymer membrane of cyanex-301 and TBP: role of H-bonding interactions
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